Cas no 1806920-29-5 (4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride)

• Product Name: 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride
• CAS No: 1806920-29-5
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4809397
• Update Time: 2025-05-22

4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-2-1-3(7(10)11)12-4(6(9)14)5(2)13(15)16/h1,7H
• InChI Key： ZEIGIJUWTPWGDV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(C(=O)Cl)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride

4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride (CAS No. 1806920-29-5): A Comprehensive Overview

4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride (CAS No. 1806920-29-5) is a highly specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitropyridine derivatives, which are known for their versatile applications in medicinal chemistry and agrochemical development. The unique structural features of this molecule, including the presence of bromo, difluoromethyl, and nitro functional groups, make it a valuable intermediate for the synthesis of more complex molecules.

The compound 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride is particularly notable for its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, and the ability to introduce fluorine atoms into these structures often enhances their biological activity and metabolic stability. Researchers are increasingly focusing on fluorinated pyridines due to their potential in creating next-generation therapeutics for diseases such as cancer, infectious diseases, and neurological disorders.

One of the key reasons for the growing interest in CAS No. 1806920-29-5 is its utility in cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and agrochemicals. The bromo substituent in this compound serves as an excellent leaving group, enabling efficient palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecular architectures, and the demand for high-quality intermediates like 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride is on the rise.

In addition to its applications in drug discovery, 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride is also being explored in material science. Fluorinated organic compounds are known for their unique electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other advanced materials. The difluoromethyl group in this compound can influence the electron density distribution, thereby tuning the optical and electronic characteristics of the resulting materials.

The synthesis of 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride typically involves multi-step procedures starting from readily available pyridine precursors. Modern synthetic routes emphasize efficiency and sustainability, with a focus on minimizing waste and using environmentally benign reagents. Researchers are also investigating the use of continuous flow chemistry to scale up the production of this compound, addressing the increasing demand from the pharmaceutical and agrochemical industries.

From a commercial perspective, CAS No. 1806920-29-5 is gaining traction as a building block for custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and custom synthesis are offering this compound to meet the needs of academic and industrial researchers. The global market for fluorinated pyridine derivatives is expected to grow significantly, driven by the expanding applications in drug discovery and material science.

Safety and handling of 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride require adherence to standard laboratory protocols. While the compound is not classified under stringent regulatory categories, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on storage and handling conditions.

In summary, 4-Bromo-6-(difluoromethyl)-3-nitropyridine-2-carbonyl chloride (CAS No. 1806920-29-5) is a versatile and valuable intermediate in organic synthesis. Its unique structural features and broad applicability in pharmaceuticals, agrochemicals, and materials science make it a compound of significant interest. As research continues to uncover new applications, the demand for this compound is likely to increase, solidifying its position as a key player in the field of fluorinated heterocycles.